Cas no 16431-71-3 (Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-)

Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- structure
16431-71-3 structure
Product Name:Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
CAS No:16431-71-3
MF:C14H14N4O6S
MW:366.349161624908
CID:212782
PubChem ID:301230
Update Time:2025-04-19

Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • N-methyl-4-[4-(methylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
    • 4,4'-sulfonylbis(N-methyl-2-nitroaniline)
    • AC1L6XZB
    • Bis-(4-methylamino-3-nitro-phenyl)-sulfon
    • Bis-< 4-methylamino-3-nitro-phenyl> -sulfon
    • NSC177735
    • NSC-177735
    • 16431-71-3
    • DTXSID50306589
    • Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
    • Inchi: 1S/C14H14N4O6S/c1-15-11-5-3-9(7-13(11)17(19)20)25(23,24)10-4-6-12(16-2)14(8-10)18(21)22/h3-8,15-16H,1-2H3
    • InChI Key: QYVAJTPYGWWYMH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(=O)=O

Computed Properties

  • Exact Mass: 366.06352
  • Monoisotopic Mass: 366.06340535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 144.48
  • LogP: 4.69240
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